Cas no 16755-66-1 (2H-Tetrazolium,5-(4-methylphenyl)-2,3-diphenyl-, chloride, hydrate (1:1:1))
16755-66-1 structure
Product Name:2H-Tetrazolium,5-(4-methylphenyl)-2,3-diphenyl-, chloride, hydrate (1:1:1)
CAS No:16755-66-1
MF:C20H17ClN4
MW:348.82878279686
CID:121871
PubChem ID:44630097
Update Time:2025-04-18
2H-Tetrazolium,5-(4-methylphenyl)-2,3-diphenyl-, chloride, hydrate (1:1:1) Chemical and Physical Properties
Names and Identifiers
-
- 2H-Tetrazolium,5-(4-methylphenyl)-2,3-diphenyl-, chloride, hydrate (1:1:1)
- 2,3-Diphenyl-5-(p-tolyl)tetrazolium chloride
- Diphenyltolyltetrazoliumchloride
- SCHEMBL918245
- FT-0709098
- 16755-66-1
- 2,3-diphenyl-5-p-tolyl-2H-tetrazol-3-ium chloride
- 5-(4-methylphenyl)-2,3-diphenyltetrazol-2-ium;chloride
- 2,3-DIPHENYL-5-(P-TOLYL)TETRAZOLIUM CHLORIDE 90+%
-
- Inchi: 1S/C20H17N4.ClH/c1-16-12-14-17(15-13-16)20-21-23(18-8-4-2-5-9-18)24(22-20)19-10-6-3-7-11-19;/h2-15H,1H3;1H/q+1;/p-1
- InChI Key: NDDCBBNKHVXRSP-UHFFFAOYSA-M
- SMILES: [Cl-].[N+]1(C2C=CC=CC=2)=NC(C2C=CC(C)=CC=2)=NN1C1C=CC=CC=1
Computed Properties
- Exact Mass: 348.11400
- Monoisotopic Mass: 348.114
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 355
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 34.6A^2
Experimental Properties
- PSA: 34.59000
- LogP: 0.52340
2H-Tetrazolium,5-(4-methylphenyl)-2,3-diphenyl-, chloride, hydrate (1:1:1) Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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